![molecular formula C15H12ClFN2O2S B5702933 N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide](/img/structure/B5702933.png)
N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide, also known as CMF-019, is a chemical compound that has been gaining attention in the scientific community due to its potential applications as a therapeutic agent.
Mechanism of Action
N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide's mechanism of action involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many cancer cells and plays a role in tumor progression and metastasis. Inhibition of CAIX by this compound leads to a decrease in tumor cell proliferation and an increase in apoptosis. This compound also inhibits the production of pro-inflammatory cytokines by reducing the activation of NF-kappaB, a transcription factor that regulates the expression of many pro-inflammatory genes.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and does not affect normal cells. In cancer cells, this compound inhibits tumor growth and induces apoptosis. In inflammation research, this compound reduces the production of pro-inflammatory cytokines and reduces inflammation. In neurodegenerative disorder research, this compound protects neurons from oxidative stress and reduces neuroinflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide in lab experiments is its low toxicity profile and specificity for CAIX inhibition. This makes it a promising therapeutic agent for cancer and other diseases. One limitation is the lack of clinical trials in humans, which limits its potential for clinical use.
Future Directions
Include clinical trials in humans and exploring its potential applications in other diseases.
Synthesis Methods
The synthesis of N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide involves the reaction of 3-chloro-4-methoxyaniline with carbon disulfide and potassium hydroxide to produce the intermediate N-(3-chloro-4-methoxyphenyl)thiourea. The intermediate is then reacted with 2-fluorobenzoyl chloride to yield this compound. The synthesis method is efficient and yields a high purity product.
Scientific Research Applications
N-{[(3-chloro-4-methoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines such as breast, lung, and colon cancer cells. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Neurodegenerative disorder research has shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation.
properties
IUPAC Name |
N-[(3-chloro-4-methoxyphenyl)carbamothioyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClFN2O2S/c1-21-13-7-6-9(8-11(13)16)18-15(22)19-14(20)10-4-2-3-5-12(10)17/h2-8H,1H3,(H2,18,19,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXQJNASTWAXBKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClFN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.